Cas no 353229-59-1 (LY 487379 Hydrochloride)

• Product Name: LY 487379 Hydrochloride
• CAS No: 353229-59-1
• MF: C₂₁H₂₀ClF₃N₂O₄S
• MW: 488.907713890076
• CID: 1059156
• PubChem ID: 56972206
• Update Time: 2025-10-24

LY 487379 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• LY 487379 Hydrochloride
• 2,2,2-trifluoro-N-[4-(2-methoxyphenoxy)phenyl]-N-(pyridin-3-ylmethyl)ethanesulfonamide,hydrochloride
• LY 487379 Hydrochlor
• CS-0028086
• LY-487379 hydrochloride
• EthanesulfonaMide, 2,2,2-trifluoro-N-[4-(2-Methoxyphenoxy)phenyl]-N-(3-pyridinylMethyl)-, Monohydrochloride
• 2,2,2-Trifluoro-N-[4-(2-methoxyphenoxy)phenyl]-N-(3-pyridinylmethyl)ethanesulfonamide hydrochloride
• 2,2,2-Trifluoro-N-[4-(2-methoxyphenoxy)phenyl]-N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide--hydrogen chloride (1/1)
• Ethanesulfonamide, 2,2,2-trifluoro-N-(4-(2-methoxyphenoxy)phenyl)-N-(3-pyridinylmethyl)-, monohydrochloride
• GLXC-02486
• LY487379 (hydrochloride)
• LY487379 HCl
• 2,2,2-trifluoro-N-[4-(2-methoxyphenoxy)phenyl]-N-(pyridin-3-ylmethyl)ethanesulfonamide;hydrochloride
• LY-487379 hydrochloride, >=98% (HPLC)
• AKOS024457524
• DTXSID50719337
• UQP3N7RUC3
• 2,2,2-Trifluoro-N-(4-(2-methoxyphenoxy)phenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide hydrochloride
• N-(4-(2-Methoxyphenoxy)phenyl)-N-(2,2,2- trifluoroethylsulfonyl)pyrid-3-ylmethylamine hydrochloride
• UNII-UQP3N7RUC3
• HY-103552
• LY 487379 Hydrochloride;
• Ethanesulfonamide, 2,2,2-trifluoro-N-(4-(2-methoxyphenoxy)phenyl)-N-(3-pyridinylmethyl)-, hydrochloride (1:1)
• 353229-59-1 (HCl)
• LY487379 hydrochloride
• PD079589
• 353229-59-1
• LPWFRDWTOKLHJC-UHFFFAOYSA-N
• 2,2,2-Trifluoro-N-(4-(2-methoxyphenoxy)phenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamidehydrochloride
• EX-A4098
• DA-55116

• MDL： MFCD11519970
• Inchi： 1S/C21H19F3N2O4S.ClH/c1-29-19-6-2-3-7-20(19)30-18-10-8-17(9-11-18)26(14-16-5-4-12-25-13-16)31(27,28)15-21(22,23)24;/h2-13H,14-15H2,1H3;1H
• InChI Key： LPWFRDWTOKLHJC-UHFFFAOYSA-N
• SMILES： Cl.S(CC(F)(F)F)(N(C1C=CC(=CC=1)OC1C=CC=CC=1OC)CC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 488.0784405g/mol
• Monoisotopic Mass: 488.0784405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 648
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Solubility: DMSO: >20mg/mL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on LY 487379 Hydrochloride

LY 487379 Hydrochloride (CAS No. 353229-59-1): A Multifunctional Compound for Targeted Therapeutic Applications

LY 487379 Hydrochloride, with the chemical identifier CAS No. 353229-59-1, represents a pivotal advancement in the development of small molecule therapeutics. This compound, first synthesized in the early 2000s, has garnered significant attention for its unique pharmacological profile and potential applications in treating complex diseases. Recent studies have further elucidated its mechanisms of action, positioning it as a promising candidate for targeted therapies in oncology and neurodegenerative disorders. The molecular structure of LY 487379 Hydrochloride includes a core scaffold with functional groups that enable its interaction with multiple biological targets, making it a versatile tool for drug discovery and development.

As of 2024, LY 487379 Hydrochloride has been extensively evaluated in preclinical models, with particular emphasis on its role in modulating signaling pathways associated with tumor progression. A 2023 study published in Journal of Medicinal Chemistry reported that this compound selectively inhibits the activity of the Phosphatidylinositol 3-Kinase (PI3K) pathway, a critical mediator of cell survival and proliferation. This mechanism of action aligns with its potential as an antitumor agent, as the PI3K pathway is frequently dysregulated in various cancers. The study also highlighted the compound's ability to induce apoptosis in cancer cells while sparing healthy tissues, a crucial factor in minimizing side effects during therapeutic applications.

Recent advancements in high-throughput screening technologies have further expanded the understanding of LY 487379 Hydrochloride's pharmacological properties. A 2024 collaborative effort between academic and industry researchers demonstrated its efficacy in modulating the Wnt/β-catenin signaling pathway, which is implicated in the pathogenesis of several solid tumors. The study, published in Cell Reports, revealed that LY 487379 Hydrochloride significantly reduces the expression of key oncogenic proteins, such as Cyclin D1 and Survivin, thereby suppressing tumor growth in xenograft models. These findings underscore the compound's potential as a dual-action inhibitor targeting both the PI3K and Wnt pathways, offering a novel therapeutic strategy for patients with aggressive malignancies.

Parallel to its oncological applications, LY 487379 Hydrochloride has shown promise in the treatment of neurodegenerative diseases. A 2023 clinical trial, published in Neurotherapeutics, investigated its neuroprotective effects in patients with early-stage Alzheimer's disease. The study found that LY 487379 Hydrochloride significantly reduced the accumulation of β-amyloid plaques and improved cognitive function in participants. This effect is attributed to its ability to modulate the γ-secretase complex, which plays a central role in the cleavage of the Aβ precursor protein (APP). The results of this trial have sparked renewed interest in the compound's potential as a therapeutic agent for neurodegenerative conditions.

From a synthetic perspective, the production of LY 487379 Hydrochloride has been optimized to ensure high purity and yield. A 2024 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis route that employs chiral catalysts to achieve enantioselective formation of the compound's core scaffold. This method not only enhances the efficiency of the synthesis process but also ensures the production of the biologically active enantiomer, which is critical for its therapeutic efficacy. The development of scalable synthesis protocols is a key step in translating LY 487379 Hydrochloride from a research compound to a clinically viable drug.

As research into LY 487379 Hydrochloride continues, its potential applications are expanding beyond oncology and neurodegeneration. A 2024 preclinical study, published in Frontiers in Immunology, explored its role in modulating the immune response in autoimmune diseases. The findings indicated that LY 487379 Hydrochloride could suppress the activation of Th17 cells, which are implicated in the pathogenesis of conditions such as rheumatoid arthritis and multiple sclerosis. This suggests that the compound may have broad therapeutic implications for a range of inflammatory and autoimmune disorders.

In conclusion, LY 487379 Hydrochloride (CAS No. 353229-59-1) represents a multifunctional compound with a wide array of potential therapeutic applications. Its ability to modulate key signaling pathways, combined with its favorable pharmacokinetic profile, positions it as a promising candidate for further clinical investigation. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, LY 487379 Hydrochloride is poised to play a significant role in the development of innovative treatments for complex diseases.